4-(2,3-Dihydrobenzofuran-5-yl)-2,2-dimethylbutanoic acid

• Molecular Formula: C14H18O3
• Molecular Weight: 234.29 g/mol
• IUPAC Name: 4-(2,3-dihydro-1-benzofuran-5-yl)-2,2-dimethylbutanoic acid
• InChI: InChI=1S/C14H18O3/c1-14(2,13(15)16)7-5-10-3-4-12-11(9-10)6-8-17-12/h3-4,9H,5-8H2,1-2H3,(H,15,16)
• InChI Key: XAFRGVLCTXJDAY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CCC1=CC2=C(C=C1)OCC2)C(=O)O

Description

4-(2,3-Dihydrobenzofuran-5-yl)-2,2-dimethylbutanoic acid is a synthetic organic compound featuring a dihydrobenzofuran moiety linked to a dimethyl-substituted butanoic acid chain. While its exact pharmacological role remains under investigation, structural analogs suggest relevance in synthetic cannabinoid research, particularly as metabolites or intermediates in designer drug pathways .

Preparation Methods

The synthesis of 4-(2,3-Dihydrobenzofuran-5-yl)-2,2-dimethylbutanoic acid typically involves the following steps:

Starting Materials: The synthesis begins with the preparation of the dihydrobenzofuran core.

Reaction Conditions: The dihydrobenzofuran core is then subjected to a series of reactions to introduce the butanoic acid chain.

Industrial Production: Industrial production methods may involve similar synthetic routes but are optimized for large-scale production, ensuring high yield and purity of the final product.

Chemical Reactions Analysis

4-(2,3-Dihydrobenzofuran-5-yl)-2,2-dimethylbutanoic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reduction reactions can be carried out using reagents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups under specific conditions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

4-(2,3-Dihydrobenzofuran-5-yl)-2,2-dimethylbutanoic acid has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as anti-inflammatory or anticancer properties.

Industry: The compound is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-(2,3-Dihydrobenzofuran-5-yl)-2,2-dimethylbutanoic acid involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes, receptors, or other proteins, modulating their activity.

Pathways Involved: These interactions can affect various biochemical pathways, leading to changes in cellular functions and responses.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Positioning

Key structural differences between 4-(2,3-dihydrobenzofuran-5-yl)-2,2-dimethylbutanoic acid and related compounds lie in the substituent positioning on the butanoic acid chain and the aromatic/heterocyclic core:

Compound Name	Core Structure	Butanoic Acid Substituents	EC50 (nM)	Metabolic Stability	Detection Limit (ng/mL)
4-(2,3-Dihydrobenzofuran-5-yl)-2,2-dimethylbutanoic acid	Dihydrobenzofuran	2,2-dimethyl	N/A*	Presumed High	Not Reported
MDMB-FUBINACA M1 (ADB-FUBINACA metabolite)	Fluorobenzoylindazole	3,3-dimethyl	N/A	Low (Detected)	5.0
5F-ADB 3,3-dimethylbutanoic acid	Indazole-3-carboxamide	3,3-dimethyl	N/A	Low (Not Detected)	5.0
CP0555832 (Bioactive analog)	Difluorophenyl ether	Unsubstituted	1478	Moderate	N/A
CP0478431 (Bioactive analog)	Difluorophenyl cyclobutyl ether	2,2-dimethyl	2780	High	N/A

Notes:

• Aromatic Core Differences: Dihydrobenzofuran’s partial saturation contrasts with fluorinated phenyl or indazole cores in synthetic cannabinoids, possibly altering receptor affinity or pharmacokinetics.

Bioactivity and Receptor Interactions

While direct EC50 data for the target compound is unavailable, structurally related compounds provide insights:

• CP0555832 (unsubstituted butanoic acid) exhibits an EC50 of 1478 nM, whereas CP0478431 (2,2-dimethylbutanoic acid) shows reduced potency (EC50 = 2780 nM) . This suggests that dimethyl substitution at the 2,2-position may decrease binding efficiency in certain contexts.
• Synthetic cannabinoid metabolites like MDMB-FUBINACA M1 (3,3-dimethyl) are detectable in blood at ≥5.0 ng/mL, but their 2,2-dimethyl counterparts (e.g., the target compound) may evade standard screening due to altered metabolic pathways or stability .

Metabolic and Analytical Considerations

• Detection Challenges : The 2,2-dimethyl configuration could hinder enzymatic hydrolysis or phase I metabolism, reducing the formation of detectable byproducts compared to 3,3-dimethyl analogs .
• Stability : The dihydrobenzofuran ring’s partial saturation may confer resistance to oxidative degradation, extending half-life in biological matrices.

Biological Activity

The compound 4-(2,3-Dihydrobenzofuran-5-yl)-2,2-dimethylbutanoic acid is a derivative of the benzofuran family and has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its biological activity, particularly focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound is characterized by the following chemical structure:

• Molecular Formula : C$_{13}$H$_{16}$O$_{2}$
• Molecular Weight : 208.27 g/mol

Pharmacological Profile

Research indicates that derivatives of 2,3-dihydrobenzofuran , including the compound in focus, exhibit significant activity as selective cannabinoid receptor 2 (CB₂) agonists. These compounds have been studied for their potential in treating neuropathic pain without the psychoactive effects associated with CB₁ receptor activation .

The mechanism of action primarily involves the modulation of cannabinoid receptors in the endocannabinoid system. The compound selectively activates CB₂ receptors, which are predominantly located in immune tissues and peripheral nervous systems, leading to anti-inflammatory and analgesic effects .

Case Studies

• Neuropathic Pain Models :
  • A study demonstrated that a related compound effectively reversed neuropathic pain in spinal nerve ligation models without affecting locomotor behavior. This suggests a targeted analgesic effect mediated through CB₂ receptor activation .
• Tyrosinase Inhibition :
  • Another investigation into benzofuran derivatives showed that certain analogs inhibited mushroom tyrosinase activity, which is crucial for melanin production. This inhibition suggests potential applications in treating hyperpigmentation disorders .

Comparative Biological Activity Table

Compound Name	Activity Type	Mechanism of Action	Reference
4-(2,3-Dihydrobenzofuran-5-yl)-2,2-dimethylbutanoic acid	CB₂ Agonist	Selective activation of CB₂ receptors
Related Benzofuran Derivative	Tyrosinase Inhibitor	Inhibition of tyrosinase enzyme
Benzofuran-based Compound	Anti-inflammatory	Modulation of immune response via CB₂ receptors

Efficacy in Pain Management

The efficacy of compounds like 4-(2,3-Dihydrobenzofuran-5-yl)-2,2-dimethylbutanoic acid has been highlighted in various studies focusing on pain management. These compounds have been shown to provide relief in models of inflammatory and neuropathic pain without the psychoactive side effects typically associated with cannabinoid therapies.

Antioxidant Properties

Recent studies have also indicated that some benzofuran derivatives possess antioxidant properties. These properties contribute to their potential therapeutic applications beyond pain management, particularly in conditions characterized by oxidative stress .